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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Heptane-d16 (Perdeuterated Heptane). The information is curated for

researchers, scientists, and professionals in drug development who utilize deuterated

compounds in their work. This guide includes a detailed summary of quantitative data, relevant

experimental protocols, and a workflow for its application as an internal standard.

Core Physical Properties of Heptane-d16
Heptane-d16, a deuterated form of n-heptane, is a colorless liquid.[1] Its physical

characteristics are crucial for its application as a non-polar solvent and as an internal standard

in analytical chemistry, particularly in mass spectrometry-based methods.[2] The following table

summarizes the key physical properties of Heptane-d16.
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Property Value Units

Molecular Formula C₇D₁₆

Molecular Weight 116.30 g/mol

Boiling Point 98 °C

Melting Point -91 °C

Density 0.794 g/mL at 25 °C

Refractive Index 1.3844 n20/D

Vapor Pressure 40 mmHg at 20 °C

Vapor Density 3.5 (vs air)

Flash Point -4.00 °C (closed cup)

Isotopic Purity ≥99 atom % D

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for key experiments to determine the physical

properties of organic liquids like Heptane-d16.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical property. A

common laboratory method for determining the boiling point of a small sample of an organic

liquid is the capillary method.[3]

Apparatus:

Thiele tube or similar heating bath (e.g., aluminum block)

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of Heptane-d16 is placed in the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The assembly is placed in a Thiele tube filled with a heating oil (e.g., mineral oil or silicone

oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[3]

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (open at one end)

Mortar and pestle (if the sample is not a fine powder)

Thermometer

Procedure:

A small amount of solid Heptane-d16 (frozen) is finely crushed.

The open end of a capillary tube is pressed into the solid, and the tube is tapped to pack the

solid into the sealed end.

The packed capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated slowly, and the temperature is observed.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has melted into a clear liquid is recorded as the

end of the melting range. For a pure compound, this range should be narrow.

Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Water bath (for temperature control)

Thermometer

Procedure (using a pycnometer for high accuracy):

The empty pycnometer is cleaned, dried, and its mass is accurately measured.
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The pycnometer is filled with Heptane-d16, and the stopper is inserted, ensuring any excess

liquid is expelled through the capillary.

The outside of the pycnometer is wiped dry, and its mass is measured.

The pycnometer is emptied, cleaned, and filled with a reference substance of known density

(e.g., deionized water).

The mass of the pycnometer filled with the reference substance is measured.

The density of Heptane-d16 is calculated using the formula: Density of sample = (mass of

sample / mass of reference substance) * density of reference substance

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry completely.

A few drops of Heptane-d16 are placed on the surface of the prism using a clean dropper.

The prism is closed, and the light source is adjusted to illuminate the field of view.
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The adjustment knob is turned until the dividing line between the light and dark fields is

sharp and centered in the crosshairs.

The refractive index is read from the scale. The temperature should be recorded as the

refractive index is temperature-dependent.

Application Workflow: Heptane-d16 as an Internal
Standard in GC-MS Analysis
Heptane-d16 is frequently used as an internal standard in Gas Chromatography-Mass

Spectrometry (GC-MS) for the quantitative analysis of volatile organic compounds.[2] Its

chemical similarity to non-deuterated heptane and other alkanes, along with its distinct mass,

makes it an ideal candidate to correct for variations in sample preparation and instrument

response.
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Caption: Workflow for quantitative analysis using Heptane-d16 as an internal standard in GC-

MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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